Cas no 2171603-77-1 (4-5-cyano-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylmorpholine-2-carboxylic acid)

• Product Name: 4-5-cyano-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylmorpholine-2-carboxylic acid
• CAS No: 2171603-77-1
• MF: C₂₆H₂₇N₃O₆
• MW: 477.509086847305
• CID: 6508244
• PubChem ID: 165583570
• Update Time: 2025-10-29

4-5-cyano-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylmorpholine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-5-cyano-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylmorpholine-2-carboxylic acid
• 2171603-77-1
• 4-[5-cyano-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanoyl]morpholine-2-carboxylic acid
• EN300-1526541

• Inchi： 1S/C26H27N3O6/c27-12-6-5-11-22(24(30)29-13-14-34-23(15-29)25(31)32)28-26(33)35-16-21-19-9-3-1-7-17(19)18-8-2-4-10-20(18)21/h1-4,7-10,21-23H,5-6,11,13-16H2,(H,28,33)(H,31,32)
• InChI Key： BROUMCJUNYLIGV-UHFFFAOYSA-N
• SMILES： O1CCN(C(C(CCCC#N)NC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)CC1C(=O)O

Computed Properties

• Exact Mass: 477.18998559g/mol
• Monoisotopic Mass: 477.18998559g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 803
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 129Ų

Additional information on 4-5-cyano-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylmorpholine-2-carboxylic acid

Comprehensive Overview of 4-5-cyano-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylmorpholine-2-carboxylic acid (CAS No. 2171603-77-1)

In the rapidly evolving field of pharmaceutical and biochemical research, 4-5-cyano-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylmorpholine-2-carboxylic acid (CAS No. 2171603-77-1) has emerged as a compound of significant interest. This molecule, characterized by its intricate structure and multifunctional groups, is widely utilized in peptide synthesis and drug discovery. Researchers are increasingly focusing on its potential applications in targeted therapies, particularly in the context of cancer treatment and neurodegenerative diseases, aligning with current trends in precision medicine.

The compound's unique morpholine-2-carboxylic acid backbone, combined with the 9H-fluoren-9-yl (Fmoc) protecting group, makes it a versatile building block in solid-phase peptide synthesis (SPPS). The cyano group further enhances its reactivity, enabling efficient coupling reactions. As the demand for custom peptides and bioconjugates grows, 2171603-77-1 has become a critical reagent for academic and industrial labs alike. Its role in proteomics research and antibody-drug conjugates (ADCs) is particularly noteworthy, addressing the rising interest in next-generation biotherapeutics.

From a synthetic chemistry perspective, the stability and solubility of 4-5-cyano-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylmorpholine-2-carboxylic acid in common organic solvents like DMF and DCM facilitate its use in automated peptide synthesizers. This aligns with the industry's shift toward high-throughput screening and AI-driven drug design, where efficiency and reproducibility are paramount. Moreover, its compatibility with green chemistry principles—such as reduced waste generation—resonates with the global push for sustainable lab practices.

Recent studies have also explored the compound's potential in click chemistry applications, particularly in biomarker labeling and imaging probes. The integration of 2171603-77-1 into fluorescent tags and PET tracers underscores its utility in diagnostic tools, a hot topic in personalized healthcare. These advancements cater to the growing demand for non-invasive diagnostic methods, as reflected in frequent searches for "molecular imaging reagents" and "peptide-based diagnostics."

Quality control and analytical characterization of 4-5-cyano-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylmorpholine-2-carboxylic acid are equally critical. Techniques like HPLC, mass spectrometry, and NMR are routinely employed to ensure purity, a concern frequently raised in forums discussing "peptide synthesis troubleshooting." The compound's CAS No. 2171603-77-1 serves as a unique identifier in regulatory documentation, emphasizing its importance in GMP-compliant production.

In summary, 4-5-cyano-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylmorpholine-2-carboxylic acid represents a convergence of innovation in peptide chemistry, drug development, and diagnostic technology. Its relevance to trending topics like AI-augmented research and sustainable science ensures its continued prominence in scientific discourse. For researchers seeking reliable Fmoc-protected amino acid derivatives, this compound offers both versatility and performance, making it indispensable in modern laboratories.